Cas no 62209-58-9 (2-Pentanone, 5,5'-[1,2-ethanediylbis(nitroimino)]bis[1-diazo-)
62209-58-9 structure
Product Name:2-Pentanone, 5,5'-[1,2-ethanediylbis(nitroimino)]bis[1-diazo-
CAS No:62209-58-9
MF:C12H18N8O6
MW:370.32132101059
CID:454359
PubChem ID:71388798
Update Time:2025-04-19
2-Pentanone, 5,5'-[1,2-ethanediylbis(nitroimino)]bis[1-diazo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone, 5,5'-[1,2-ethanediylbis(nitroimino)]bis[1-diazo-
- 1-diazonio-5-[2-[(5-diazonio-4-oxidopent-4-enyl)-nitroamino]ethyl-nitroamino]pent-1-en-2-olate
- 62209-58-9
- 5,5'-[Ethane-1,2-diylbis(nitroazanediyl)]bis(1-diazoniopent-1-en-2-olate)
- DTXSID00810848
-
- Inchi: 1S/C12H18N8O6/c13-15-9-11(21)3-1-5-17(19(23)24)7-8-18(20(25)26)6-2-4-12(22)10-16-14/h9-10H,1-8H2
- InChI Key: NZSDBHHTCUPWTA-UHFFFAOYSA-N
- SMILES: [O-][N+](N(CCCC(C=[N+]=[N-])=O)CCN(CCCC(C=[N+]=[N-])=O)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 370.13514
- Monoisotopic Mass: 370.13493032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 26
- Rotatable Bond Count: 13
- Complexity: 560
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 1.1
- Topological Polar Surface Area: 136Ų
Experimental Properties
- PSA: 199.7
2-Pentanone, 5,5'-[1,2-ethanediylbis(nitroimino)]bis[1-diazo- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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